Cas no 301-13-3 (Phosphorous acid,tris(2-ethylhexyl) ester)
Phosphorous acid, tris(2-ethylhexyl) ester is an organophosphorus compound commonly utilized as a stabilizer and antioxidant in polymer applications. Its key advantages include high thermal stability and effectiveness in preventing degradation caused by oxidation and heat, particularly in polyvinyl chloride (PVC) and other halogenated polymers. The compound's branched 2-ethylhexyl groups enhance its compatibility with polymeric matrices while reducing volatility and migration. Additionally, it exhibits synergistic effects when combined with other stabilizers, improving overall performance in demanding processing conditions. Its hydrolytic stability further ensures long-term efficacy in industrial formulations. This makes it a reliable choice for extending the service life of polymer-based materials.
301-13-3 structure
Product Name:Phosphorous acid,tris(2-ethylhexyl) ester
CAS No:301-13-3
MF:C24H51O3P
MW:418.633709192276
MDL:MFCD00015266
CID:305227
PubChem ID:87575270
Update Time:2025-06-07
Phosphorous acid,tris(2-ethylhexyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorous acid,tris(2-ethylhexyl) ester
- Tris(2-ethylhexyl) Phosphite
- EINECS 206-111-2
- JP 308
- Phosphorous Acid Trioctyl Ester
- Trioctyl Phosphite
- Phosphorous Acid Tris(2-ethylhexyl) Ester
- Tri(2-ethylhexyl) phosphite
- Phosphorous acid, tris(2-ethylhexyl) ester
- NSC 3233
- Syn-O-Ad P-374
- tris (2-ethylhexyl) phosphite
- NS00028859
- 301-13-3
- TIOP
- Tris(2-ethylhexyl)phosphite
- FT-0748892
- Phosphorous acid tris(2-ethylhexyl)ester
- AI3-18581
- Tri-2-ethylhexyl phosphite
- UNII-5955K9I74A
- Phosphorousacidtris(2-ethylhexyl)ester
- ILLOBGFGKYTZRO-UHFFFAOYSA-N
- Tris-(2-ethylhexyl) phosphite
- NSC3233
- NSC-3233
- Tri-(2-athylhexyl)-phosphit
- 5955K9I74A
- Tris(2-ethylhexyl) ester phosphorous acid
- 1-Hexanol, 2-ethyl-, phosphite (3:1)
- CCRIS 6203
- BRN 1712332
- 1-Hexanol, 2-ethyl-, phosphite
- P1169
- DTXSID4026264
- Tris(2-ethylhexyl) phosphite, AldrichCPR
- MFCD00015266
- SCHEMBL225460
- Tris(2-ethylhexyl) Phosphite, >/=90%
- Tri-(2-ethylhexyl)phosphite
- DTXCID406264
-
- MDL： MFCD00015266
- Inchi： 1S/C24H51O3P/c1-7-13-16-22(10-4)19-25-28(26-20-23(11-5)17-14-8-2)27-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3
- InChI Key： ILLOBGFGKYTZRO-UHFFFAOYSA-N
- SMILES： P(OCC(CC)CCCC)(OCC(CC)CCCC)OCC(CC)CCCC
Computed Properties
- Exact Mass: 418.35800
- Monoisotopic Mass: 418.35758248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9.5
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.89
- Flash Point: 194 °C
- Refractive Index: 1.4480 to 1.4520
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 41.28000
- LogP: 8.91230
- Solubility: Not available
Phosphorous acid,tris(2-ethylhexyl) ester Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H313-H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37-S39
- RTECS：TH2090000
- Risk Phrases：R36/37/38
Phosphorous acid,tris(2-ethylhexyl) ester Customs Data
- HS CODE：2920901900
- Customs Data：
China Customs Code:
2920901900Overview:
2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Phosphorous acid,tris(2-ethylhexyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS000393-1G |
Tris(2-ethylhexyl) phosphite |
301-13-3 | 1g |
¥1143.73 | 2023-11-10 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1169-500ML |
Tris(2-ethylhexyl) Phosphite |
301-13-3 | >90.0%(GC) | 500ml |
¥1895.00 | 2024-04-16 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | LJT+P1169-25ML |
Phosphorous acid,tris(2-ethylhexyl) ester |
301-13-3 | 90.0% | 25ml |
¥342.0 | 2023-09-15 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | LJT+P1169-500ML |
Phosphorous acid,tris(2-ethylhexyl) ester |
301-13-3 | 90.0% | 500ml |
¥1700.5 | 2023-09-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1169-25ML |
Tris(2-ethylhexyl) Phosphite |
301-13-3 | >90.0%(GC) | 25ml |
¥350.00 | 2024-04-16 | |
| abcr | AB140965-25 ml |
Phosphorous acid tris(2-ethylhexyl) ester, 90%; . |
301-13-3 | 90% | 25 ml |
€43.60 | 2024-04-17 | |
| abcr | AB140965-500 ml |
Phosphorous acid tris(2-ethylhexyl) ester, 90%; . |
301-13-3 | 90% | 500 ml |
€181.70 | 2024-04-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T865814-25ml |
Tris(2-ethylhexyl) Phosphite |
301-13-3 | ≥90% | 25ml |
￥198.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T865814-100ml |
Tris(2-ethylhexyl) Phosphite |
301-13-3 | ≥90% | 100ml |
￥696.00 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AC841-5ml |
Phosphorous acid,tris(2-ethylhexyl) ester |
301-13-3 | 90.0%(GC) | 5ml |
￥127.0 | 2022-06-10 |
Phosphorous acid,tris(2-ethylhexyl) ester Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:301-13-3)Tris(2-ethylhexyl) Phosphite, ≥ 90.0%
Order Number:LE17116
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com
Phosphorous acid,tris(2-ethylhexyl) ester Related Literature
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Xiulin Fan,Chunsheng Wang Chem. Soc. Rev. 2021 50 10486
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Young-Kyu Han,Jaeik Yoo,Taeeun Yim J. Mater. Chem. A 2015 3 10900
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3. Stereochemistry of copper(I) complexes. Part II. The molecular structure of the 3 : 2 reaction product between copper iodide and bis(diphenylphosphino)methane: di-μ-[bis(diphenylphosphino)methane]-μ-iodo-di-μ3-iodo-triangulo-tricopper(I)–0.5 dichloromethaneGiorgio Nardin,Lucio Randaccio,Ennio Zangrando J. Chem. Soc. Dalton Trans. 1975 2566
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4. Synthesis of condensed tannins. Part 19. Phenol oxidative coupling of (+)-catechin and (+)-mesquitol. Conformation of bis-(+)-catechinsDesmond A. Young,Esmé Young,David G. Roux,E. Vincent Brandt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1987 2345
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:301-13-3)Tris(2-ethylhexyl) Phosphite, ≥ 90.0%
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry